2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(3-hydroxypropyl)acetamide

• IUPAC Name: 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(3-hydroxypropyl)acetamide
• InChI: InChI=1S/C20H20N2O3S/c23-13-7-12-21-17(24)14-26-20-22-18(15-8-3-1-4-9-15)19(25-20)16-10-5-2-6-11-16/h1-6,8-11,23H,7,12-14H2,(H,21,24)
• InChI Key: SFDJCJAKXXNEMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(OC(=N2)SCC(=O)NCCCO)C3=CC=CC=C3
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(3-hydroxypropyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DPh-Oxa, and it has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DPh-Oxa is not fully understood. However, it is believed that this compound interacts with specific proteins and enzymes in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
DPh-Oxa has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. DPh-Oxa has also been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, this compound has been shown to exhibit fluorescent properties, making it useful for imaging studies.

Advantages and Limitations for Lab Experiments

DPh-Oxa has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yield and high purity. In addition, DPh-Oxa exhibits fluorescent properties, making it useful for imaging studies. However, one limitation of DPh-Oxa is that its mechanism of action is not fully understood, which may hinder its potential applications in certain fields.

Future Directions

There are several future directions for research on DPh-Oxa. One potential direction is to further investigate its anti-inflammatory and anti-cancer properties, with the ultimate goal of developing new drugs for the treatment of these diseases. Another direction is to explore the use of DPh-Oxa as a fluorescent probe for imaging studies in vivo. In addition, further studies are needed to fully understand the mechanism of action of DPh-Oxa, which may lead to the discovery of new targets for drug discovery.

Synthesis Methods

The synthesis of DPh-Oxa involves the reaction of 2-mercaptobenzoic acid with 2-bromoacetophenone in the presence of potassium carbonate. The resulting compound is then reacted with 3-chloropropanol to obtain the final product. This method has been optimized to yield high purity and high yield of DPh-Oxa.

Scientific Research Applications

DPh-Oxa has been extensively studied for its potential applications in various fields. In biomedical research, DPh-Oxa has shown promising results as a fluorescent probe for detecting amyloid-beta plaques in Alzheimer's disease. This compound has also been studied for its anti-inflammatory and anti-cancer properties. In addition, DPh-Oxa has been used as a building block for the synthesis of other compounds with potential applications in drug discovery.